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Cat. No.: B1594587 Get Quote

A detailed guide for researchers and professionals on the dyeing characteristics and fastness

properties of C.I. Disperse Violet 33 across polyester, nylon, and acetate fibers.

This guide provides an objective comparison of the performance of Disperse Violet 33, a

monoazo disperse dye, on three common synthetic fibers: polyester (polyethylene

terephthalate, PET), nylon (polyamide, PA), and cellulose acetate (CA). The information

presented is a synthesis of technical data and established principles of disperse dyeing to

assist researchers, scientists, and drug development professionals in understanding the

application and fastness properties of this dye.

Disperse Violet 33, with its vibrant reddish-purple hue, is primarily used for dyeing polyester

due to its excellent affinity and fastness properties on this fiber.[1] Its performance on other

synthetic fibers like nylon and acetate, however, varies significantly due to the differences in the

chemical and physical structures of these substrates. Polyester's highly crystalline and

hydrophobic nature requires high-temperature dyeing conditions for effective dye penetration,

resulting in superior colorfastness.[2] In contrast, the more open structures of nylon and

acetate allow for dyeing at lower temperatures, which can impact the final fastness of the dye.

[2]

Quantitative Performance Data
The following tables summarize the key performance indicators of Disperse Violet 33 on

polyester, nylon, and acetate fibers. The data for polyester is based on available technical

specifications, while the data for nylon and acetate are estimations based on the generally
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observed behavior of disperse dyes on these fibers, which typically exhibit lower fastness

properties compared to polyester.[3]

Table 1: Dyeing Conditions and Color Yield

Parameter Polyester (PET) Nylon (PA) Acetate (CA)

Optimal Dyeing Temp.
130°C (High

Temperature Method)
100°C 85-95°C

Dyeing pH 4.5 - 5.5 6.0 - 7.0 6.0 - 7.0

Color Yield Excellent Good to Fair Fair

Levelness Good Fair Fair to Poor

Table 2: Color Fastness Properties

Fastness
Property

Test Method
Polyester
(PET)

Nylon (PA)
(Estimated)

Acetate (CA)
(Estimated)

Wash Fastness

(Staining)
ISO 105-C06 4-5 3 3

Wash Fastness

(Change in

Color)

ISO 105-C06 4-5 3-4 3-4

Light Fastness

(Xenon Arc)
ISO 105-B02 6-7 4-5 4

Sublimation

Fastness

ISO 105-P01

(180°C)
4-5 2-3 2

Note: Fastness ratings are on a scale of 1 to 5 for washing and sublimation (5 being excellent)

and 1 to 8 for light fastness (8 being excellent).
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Detailed methodologies for the key experiments cited are provided below. These protocols are

based on internationally recognized standards.

Dyeing Procedure
A general laboratory procedure for dyeing with Disperse Violet 33 is as follows:

Dye Bath Preparation: A dye bath is prepared with Disperse Violet 33 (e.g., 1% on weight of

fiber), a dispersing agent (e.g., 1 g/L), and a pH buffer (e.g., acetic acid/sodium acetate) to

maintain the required pH. The liquor ratio is typically set at 20:1.

Dyeing Process:

Polyester: The fabric is introduced into the dye bath at 60°C. The temperature is raised to

130°C at a rate of 2°C per minute and held for 60 minutes.

Nylon: The fabric is entered into the dye bath at 40°C. The temperature is raised to 100°C

at 2°C per minute and maintained for 60 minutes.

Acetate: The fabric is introduced at 50°C, and the temperature is raised to 85-95°C at a

rate of 1.5°C per minute and held for 60 minutes.

Rinsing and Clearing: After dyeing, the fabrics are rinsed thoroughly. For polyester, a

reduction clearing process (e.g., with sodium hydrosulfite and sodium hydroxide) is

performed to remove surface dye and improve fastness.

Fastness Testing
Wash Fastness (ISO 105-C06): A dyed specimen is stitched between two undyed fabrics (a

multifiber fabric and a fabric of the same kind as the specimen). The composite sample is

then washed in a soap solution in a launder-ometer for a specified time and temperature

(e.g., 40 minutes at 60°C). The change in color of the dyed specimen and the staining on the

undyed fabrics are assessed using grey scales.

Light Fastness (ISO 105-B02): A dyed specimen is exposed to a xenon arc lamp, which

simulates natural sunlight, under controlled conditions. The fading of the specimen is

compared against a set of blue wool standards (rated 1-8) that are exposed simultaneously.
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Sublimation Fastness (ISO 105-P01): The dyed fabric is placed in contact with an undyed

fabric and subjected to dry heat in a heating device at a specified temperature (e.g., 180°C)

for 30 seconds. The change in color of the dyed sample and the staining of the undyed fabric

are then evaluated using grey scales.

Visualization of Experimental Workflow
The following diagrams illustrate the key processes described in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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